Epigenetic Reader Domain
  • GSK6853
    GSK6853
    • Cat. No.:
    • B607858
    • CAS No.:
    • Molecular Formula:
    • C22H27N5O3
    • Molecular Weight:
    • 409.5 g/mol
    Description
    GSK6853 is a chemical probe for the bromodomain of BRPF1 that displays a TR-FRET pIC50 value of 8.1 and a BROMOscan pKd value of 9.5. It exhibits >1,600-fold selectivity for BRPF1 over all other bromodomains in ...
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  • GSK8573
    GSK8573
    • Cat. No.:
    • B607867
    • CAS No.:
    • 1693766-04-9
    • Molecular Formula:
    • C20H21NO3
    • Molecular Weight:
    • 323.392
    Description
    GSK8573 is the inactive control of GSK-2801.
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  • GSK8814
    GSK8814
    • Cat. No.:
    • B607871
    • CAS No.:
    • Molecular Formula:
    • C28H35F2N5O3
    • Molecular Weight:
    • 527.6 g/mol
    Description
    GSK8814 is a chemical probe for the ATAD2/2B bromodomain, with a binding constant pKd=8.1 as measured by ITC (Bamborough et al, 2016). GSK8814 displaces acetylated H4 peptide from the ATAD2 bromodomain with pIC5...
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  • GSK9311
    GSK9311
    • Cat. No.:
    • B607875
    • CAS No.:
    • Molecular Formula:
    • C24H31N5O3
    • Molecular Weight:
    • 437.5 g/mol
    Description
    GSK9311 is a potent and highly selective inhibitor of the BRPF bromodomain (BRPDF1 pIC50 = 6.0;  BRPDF2 pIC50 = 4.3). The BRPF (Bromodomain and PHD Fingercontaining) protein family are important scaffoldin...
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  • ZL0420
    ZL0420
    • Cat. No.:
    • B611956
    • CAS No.:
    • Molecular Formula:
    • C16H16N4O2
    • Molecular Weight:
    • 296.32 g/mol
    Description
    ZL0420 is an inhibitor of bromodomain 1 (BD1) and BD2 in bromodomain-containing protein 4 (BRD4;  IC50s = 27 and 32 nM, respectively). It is selective for BD1 and BD2 in BRD4 over BD1 in BRD2, BRD3, and BRD...
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  • Y06137
    Y06137
    • Cat. No.:
    • B10800758
    • CAS No.:
    • Molecular Formula:
    • C27H32N4O2
    • Molecular Weight:
    • 444.6 g/mol
    Description
    Y06137 is a useful research compound. Its molecular formula is C27H32N4O2 and its molecular weight is 444.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Y06137 suitable for many research ...
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  • ZEN-3411
    ZEN-3411
    • Cat. No.:
    • B11929215
    • CAS No.:
    • Molecular Formula:
    • C21H20N4O2
    • Molecular Weight:
    • 360.4 g/mol
    Description
    ZEN-3411 is a useful research compound. Its molecular formula is C21H20N4O2 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ZEN-3411 suitable for many resea...
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  • (Rac)-EBET-1055
    (Rac)-EBET-1055
    • Cat. No.:
    • B12375669
    • CAS No.:
    • Molecular Formula:
    • C51H54N8O9
    • Molecular Weight:
    • 923.0 g/mol
    Description
    (Rac)-EBET-1055 is a useful research compound. Its molecular formula is C51H54N8O9 and its molecular weight is 923.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (Rac)-EBET-1055 suitable ...
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  • GSK6853
    GSK6853
    • Cat. No.:
    • B15570549
    • CAS No.:
    • Molecular Formula:
    • C22H27N5O3
    • Molecular Weight:
    • 409.5 g/mol
    Description
    GSK6853 is a useful research compound. Its molecular formula is C22H27N5O3 and its molecular weight is 409.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSK6853 suitable for many researc...
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  • A1874
    A1874
    • Cat. No.:
    • B15621754
    • CAS No.:
    • Molecular Formula:
    • C58H62Cl3F2N9O7S
    • Molecular Weight:
    • 1173.6 g/mol
    Description
    CHEMBL4466284 is a Unknown drug.
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